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Compound of Interest

Compound Name: Griseochelin

Cat. No.: B1237565

Researchers, scientists, and drug development professionals often encounter compounds with
multiple names, leading to potential confusion. This guide provides a comprehensive
comparison of Griseochelin and Zincophorin, revealing through chemical properties and
biological data that they are, in fact, the same compound.

Initially discovered and named independently by different research groups in 1984, both
Griseochelin and Zincophorin were isolated from the bacterium Streptomyces griseus[1][2][3].
Subsequent analysis and characterization have demonstrated that these two names refer to
the identical polyketide antibiotic. This guide will synthesize the available data to confirm their
single identity and detail their shared chemical and biological characteristics.

Chemical and Physical Properties: A Unified Profile

Griseochelin and Zincophorin share the same chemical formula, C33H6007, and molar
mass[1][4]. Various databases and scientific publications now list the names as synonyms for
one another[1][4][5].

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1237565?utm_src=pdf-interest
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zincophorin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://www.medchemexpress.com/mce_publications/6434502.html
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zincophorin
https://pubchem.ncbi.nlm.nih.gov/compound/Griseochelin
https://en.wikipedia.org/wiki/Zincophorin
https://pubchem.ncbi.nlm.nih.gov/compound/Griseochelin
https://www.bocsci.com/product/griseochelin-cas-91920-88-6-45146.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Property Value Source
Chemical Formula C33H6007 [1114]
Molar Mass 568.836 g-mol-1 [1]

(25)-2-{(2S,5S,6S)-5-Methyl-6-
[(2S,3S,4S,5S5,6S,7R,10E,12R
,13R,14E,16R)-3,5,7,13-

IUPAC Name tetrahydroxy-4,6,12,14,16- [1]
pentamethylnonadeca-10,14-
dien-2-ylJoxan-2-yl}propanoic
acid

CAS Number 91920-88-6 [1][5]

Griseochelin, Zincophorin,
Synonyms L [1]1[4][5]
Antibiotic M144255

Biological Activity: A Shared Antibacterial Spectrum

Both Griseochelin and Zincophorin are recognized as ionophore antibiotics with potent activity
against Gram-positive bacteria[1][2][3]. Research has highlighted their effectiveness against
various strains, including Clostridium perfringens (previously Clostridium welchii) and
Streptococcus pneumoniae[2]. The antibacterial effect is dose-dependent, and the carboxylic
acid group is crucial for its activity[2][6]. Esterification of this group leads to a complete loss of
antibiotic and cytotoxic effects[2][6].

A study on the antipneumococcal activity of Zincophorin (Griseochelin) demonstrated its ability
to inhibit both the growth and biofilm formation of S. pneumoniae strains[?2].

Experimental Protocols

Determination of Antipneumococcal Activity:

To assess the antibacterial efficacy of Zincophorin (Griseochelin), the following experimental
procedure is commonly employed:
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» Bacterial Strains and Culture Conditions:Streptococcus pneumoniae strains are grown in a
suitable broth medium, such as Todd-Hewitt broth supplemented with yeast extract, at 37°C
in a 5% CO2 atmosphere.

e Minimum Inhibitory Concentration (MIC) Assay: A microdilution method is used. The
compound is serially diluted in the growth medium in a 96-well plate. Bacterial suspension is
added to each well. The MIC is determined as the lowest concentration of the compound that
completely inhibits visible bacterial growth after a defined incubation period.

e Minimum Biofilm Inhibitory Concentration (MBIC) Assay: For biofilm inhibition, bacteria are
allowed to adhere and form biofilms in the wells of a 96-well plate. The compound is then
added at various concentrations. After incubation, the biofilm mass is quantified, typically
using a crystal violet staining method. The MBIC is the lowest concentration that prevents

biofilm formation.

Logical Confirmation of Identity

The relationship between Griseochelin and Zincophorin can be visualized as a convergence
of independent discoveries to a single, unified entity.
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Griseochelin and Zincophorin Identity

In conclusion, the scientific literature and chemical databases unequivocally confirm that
Griseochelin and Zincophorin are the same compound. Researchers can confidently use
these names interchangeably, with the understanding that they refer to a single, well-

characterized antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Griseochelin and Zincophorin: An In-depth Scientific
Comparison Reveals a Single Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237565#griseochelin-vs-zincophorin-are-they-the-
same-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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